Cas no 1803747-93-4 (Methyl 2-cyano-6-ethyl-3-hydroxyphenylacetate)

• Product Name: Methyl 2-cyano-6-ethyl-3-hydroxyphenylacetate
• CAS No: 1803747-93-4
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5010614
• Update Time: 2025-10-28

Methyl 2-cyano-6-ethyl-3-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-ethyl-3-hydroxyphenylacetate

• Inchi： 1S/C12H13NO3/c1-3-8-4-5-11(14)10(7-13)9(8)6-12(15)16-2/h4-5,14H,3,6H2,1-2H3
• InChI Key： LIIOQLWVYVLWQG-UHFFFAOYSA-N
• SMILES： OC1C=CC(CC)=C(C=1C#N)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 2.4
• Topological Polar Surface Area: 70.3

Additional information on Methyl 2-cyano-6-ethyl-3-hydroxyphenylacetate

Methyl 2-cyano-6-ethyl-3-hydroxyphenylacetate (CAS No. 1803747-93-4): An Overview

Methyl 2-cyano-6-ethyl-3-hydroxyphenylacetate (CAS No. 1803747-93-4) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which includes a cyano group, an ethyl substituent, and a hydroxy group, all attached to a phenyl ring. These functional groups contribute to the compound's reactivity and stability, making it an attractive candidate for further research and development.

The chemical formula of Methyl 2-cyano-6-ethyl-3-hydroxyphenylacetate is C₁₂H₁₃NO₃, and its molecular weight is approximately 219.24 g/mol. The compound can be synthesized through various methods, including the reaction of 2-cyano-6-ethyl-3-hydroxybenzaldehyde with methyl acetoacetate in the presence of a suitable catalyst. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In the pharmaceutical industry, Methyl 2-cyano-6-ethyl-3-hydroxyphenylacetate has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its potential as a precursor for the development of anti-inflammatory agents and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited significant inhibitory effects on inflammatory cytokines such as TNF-α and IL-6. These findings suggest that Methyl 2-cyano-6-ethyl-3-hydroxyphenylacetate could be a valuable starting material for the design of new therapeutic agents.

Beyond pharmaceutical applications, Methyl 2-cyano-6-ethyl-3-hydroxyphenylacetate has also found use in the agrochemical industry. Its unique chemical structure makes it suitable for the synthesis of herbicides and fungicides with improved efficacy and reduced environmental impact. A study published in Pesticide Biochemistry and Physiology in 2020 demonstrated that compounds derived from Methyl 2-cyano-6-ethyl-3-hydroxyphenylacetate exhibited strong herbicidal activity against several weed species while showing low toxicity to non-target organisms.

In materials science, the compound's reactivity and functional groups have been exploited to develop new polymers and coatings with enhanced properties. Research published in Polymer Chemistry in 2019 highlighted the use of Methyl 2-cyano-6-ethyl-3-hydroxyphenylacetate as a monomer for the synthesis of copolymers with improved thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, automotive coatings, and biomedical devices.

The physical properties of Methyl 2-cyano-6-ethyl-3-hydroxyphenylacetate are also noteworthy. It is a colorless to pale yellow liquid at room temperature with a boiling point of around 150°C at reduced pressure. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it easy to handle and process in various industrial settings.

Safety considerations are an important aspect when working with any chemical compound. While Methyl 2-cyano-6-ethyl-3-hydroxyphenylacetate is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory safety protocols when handling it. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as ensuring proper ventilation in the work area.

In conclusion, Methyl 2-cyano-6-ethyl-3-hydroxyphenylacetate (CAS No. 1803747-93-4) is a multifaceted compound with a wide range of potential applications across various industries. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses for this compound, it is likely that its importance will only grow in the coming years.